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Compound of Interest

Compound Name: 3-(Chloromethyl)-1-ethoxypentane
Cat. No.: B13219335
Get Quote

CAS Registry Number: 859336-44-0 Formula: CsH17CIO Molecular Weight: 164.67 g/mol [1]

Executive Summary

3-(Chloromethyl)-1-ethoxypentane is a specialized alkylating intermediate used primarily in
the synthesis of complex pharmaceutical scaffolds.[1] Unlike the highly potent carcinogen
chloromethyl methyl ether (CMME), this molecule features a primary alkyl chloride moiety
separated from the ether linkage by a carbon backbone.[1]

Critical Risk Profile:

» Genotoxicity: Contains a structural alert (primary alkyl chloride) for mutagenicity (ICH M7
Class 3).

e Acute Toxicity: Predicted low oral toxicity but severe skin/eye/respiratory irritation.[1]

o Occupational Exposure: No established OEL.[1] Recommended control approach is
Occupational Exposure Band (OEB) 4 due to genotoxic potential.

Chemical Identity & Physicochemical Properties
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Understanding the physical behavior of this molecule is prerequisite to controlling exposure.[1]
The lipophilicity (LogP) suggests high skin permeability, while its volatility requires strict vapor
control.

Value
Property . . Implications for Safety
(Experimental/Predicted)

Alkylating Agent: Reacts with
Pentane backbone, C1-ethoxy, i )
Structure nucleophiles (DNA/Proteins).
C3-chloromethyl o

Low volatility compared to
Boiling Point ~180°C (Predicted) solvents, but generates vapors

upon heating.

Combustible.[1] Requires

Flash Point ~66°C (Predicted) ) )
grounding/bonding.[1][2]
High Skin Absorption: Readily

LogP 27-33 _
penetrates dermal barriers.[1]

N Insoluble in water; Soluble in Bioaccumulative potential in
Solubility ] S
organics lipid tissues.[1]

Structural Differentiation (Critical Safety Note)

It is vital to distinguish this compound from bis(chloromethyl) ether and chloromethyl methyl
ether (CMME), which are Group 1 Carcinogens.

Target Molecule (Moderate Risk) High Potency Carcinogen (Avoid Confusion)
3-(Chloromethyl)-1-ethoxypentane | Distinct Mechanisms Chloromethyl Methyl Ether (CMME)
(Cl on side chain, stable ether) (CI-C-0O linkage = Unstable/Potent)
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Figure 1: Structural distinction. The target molecule lacks the unstable O-C-Cl linkage
responsible for the extreme potency of CMME.[1]

Toxicological Profile

As a novel intermediate with limited specific toxicological data, the risk profile is derived using
Read-Across and Structure-Activity Relationships (SAR) from surrogate alkyl chlorides (e.g., 1-
chlorohexane, 3-(chloromethyl)pentane).[1]

Genotoxicity (The Core Concern)

The primary hazard is the chloromethyl group, a classic structural alert for alkylation.[1]

Mechanism: Nucleophilic substitution (

) with DNA bases (N7-guanine).[1]

ICH M7 Classification:Class 3 (Alerting structure, unrelated to the "Cohort of Concern").

Surrogate Data: 1-Chlorohexane tests positive in Comet Assays (DNA strand breaks) but
shows equivocal/weak results in Ames Tests.[1]

Conclusion: Must be treated as a Mutagenic Impurity until Ames data proves otherwise.[1]

Acute & Chronic Toxicity

o Oral/Dermal: Predicted LD50 > 2000 mg/kg (Category 5 or Unclassified). Low acute lethality.
[1]

e [rritation: The combination of the ether solvent properties and the alkyl chloride functionality
results in Category 2 Skin/Eye Irritation.[1] Prolonged contact will defat skin and cause
chemical burns.[1]

o Sensitization: Potential skin sensitizer due to protein alkylation (haptenization).[1]

Exposure Limits & Risk Assessment
Pharmaceutical Impurity Limits (Patient Safety)
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If this compound appears as an impurity in a final drug substance, limits are calculated using
the Threshold of Toxicological Concern (TTC) per ICH M7 guidelines.

Acceptable Daily Intake

Duration of Treatment Calculation Basis
(ADI)
LTL (Less Than Lifetime)
< 1 Month 120 u g/day ]
adjustment
1- 12 Months 20 p g/day LTL adjustment
o Standard TTC for mutagenic
> 10 Years (Lifetime) 1.5 p g/day

impurities

Calculation for Specification Limit:

Example: For a 1g daily dose drug, the limit is 1.5 ppm.

Occupational Exposure Limits (Worker Safety)

No regulatory OEL exists. We derive an internal Occupational Exposure Band (OEB) based on
the genotoxicity alert.

o Target OEB:Band 4 (1 — 10 pg/ms)[1]

 Justification: While acute toxicity is low, the assumption of mutagenicity requires strict
containment to Prevent significant uptake.[1]

o Short-Term Exposure Limit (STEL): Not applicable; exposure should be minimized
continuously.
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Risk Assessment for

3-(Chloromethyl)-1-ethoxypentane

Identify Structural Alerts
(Alkyl Chloride)

Data Gap Analysis

Ames Bacterial Mutagenicity Test

Alert Confirmed \Alert Negated

Ames POSITIVE Ames NEGATIVE

(Mutagenic) (Non-Mutagenic)

Control as ICH M7 Class 2 Control as Class 5
PDE: 1.5 yg/day PDE: Based on PDE/NOAEL
OEB: Band 4/5 OEB: Band 2/3

Click to download full resolution via product page

Figure 2: Decision logic for assigning exposure limits based on genotoxicity testing.

Experimental Protocols
Analytical Detection (GC-MS)

To validate cleaning verification or exposure monitoring, use this self-validating method.[1]

Technique: Gas Chromatography - Mass Spectrometry (GC-MS)[1]

Column: DB-624 or equivalent (optimized for volatile halides).[1]

Carrier Gas: Helium @ 1.2 mL/min.[1]

Temp Program: 40°C (hold 2 min) — 10°C/min — 240°C.
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e Detection: SIM Mode. Monitor ions m/z 91, 55, and 49 (characteristic fragmentations).

o System Suitability: Resolution > 1.5 between analyte and solvent front.[1]

Handling & Containment[1]

e Engineering Controls: All open handling must occur within a certified chemical fume hood or
powder containment enclosure (if adsorbed on silica).[1]

e PPE:

o Gloves:Viton or Silver Shield (Laminate).[1] Do NOT use Nitrile or Latex (Alkyl chlorides
permeate these rapidly).

o Respiratory: If outside hood, use Full-Face Respirator with Organic Vapor (OV) cartridges.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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